N,N-Diethyl-4-methyl-4-piperidinamine
Overview
Description
N,N-Diethyl-4-methyl-4-piperidinamine (DEMP) is a widely used organic compound in the chemical and pharmaceutical industries. It is used as an intermediate in the synthesis of drugs, pesticides, and other chemical compounds. DEMP is also used in scientific research due to its unique properties, including its solubility in organic solvents and its ability to form stable complexes with metal ions.
Scientific Research Applications
N,N-Diethyl-4-methyl-4-piperidinamine is widely used in scientific research due to its unique properties, including its solubility in organic solvents and its ability to form stable complexes with metal ions. It is commonly used as a reagent in organic synthesis, as a catalyst in enzymatic reactions, and as a ligand in coordination chemistry. This compound is also used in the study of enzyme kinetics and drug metabolism, as well as in the study of the structure and function of proteins and nucleic acids.
Mechanism of Action
The mechanism of action of N,N-Diethyl-4-methyl-4-piperidinamine is not fully understood, but it is believed to act as a chelating agent and to interact with metal ions in the body. It is also thought to interact with enzymes and other proteins, leading to changes in their activity and structure. This compound is also believed to interact with cell membranes, leading to changes in their permeability and other properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood, but it is believed to have a wide range of effects on the body. It is known to interact with enzymes and other proteins, leading to changes in their activity and structure. This compound is also thought to interact with cell membranes, leading to changes in their permeability and other properties. In addition, this compound is believed to be involved in the regulation of gene expression and to play a role in the formation of new blood vessels.
Advantages and Limitations for Lab Experiments
N,N-Diethyl-4-methyl-4-piperidinamine is a useful reagent for laboratory experiments due to its solubility in organic solvents, its ability to form stable complexes with metal ions, and its low toxicity. It is also relatively inexpensive and easy to obtain. However, this compound can be difficult to purify and its reaction with certain substrates can be slow. Additionally, it can be difficult to control the reaction conditions and the yields can be low.
Future Directions
There are several potential future directions for the use of N,N-Diethyl-4-methyl-4-piperidinamine in scientific research. These include the development of new synthesis methods, the exploration of its effects on gene expression and cellular signaling pathways, the use of this compound as a ligand in coordination chemistry, and the study of its effects on drug metabolism. Additionally, this compound could be used to develop new drugs and drug delivery systems, as well as to study the structure and function of proteins and nucleic acids.
properties
IUPAC Name |
N,N-diethyl-4-methylpiperidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22N2/c1-4-12(5-2)10(3)6-8-11-9-7-10/h11H,4-9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GBNJJEHJBBOBND-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1(CCNCC1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tert-butyl 5-(hydroxyimino)-2-azabicyclo[2.2.1]heptane-2-carboxylate](/img/structure/B1411848.png)
![Tert-butyl 2,2-dimethyl-6-nitro-3-oxopyrido[3,2-b][1,4]oxazine-4-carboxylate](/img/structure/B1411851.png)
![3-(1H-Pyrrolo[2,3-b]pyridin-5-yl)benzaldehyde](/img/structure/B1411857.png)
![4-[2,3']Bipyridinyl-5-ylpyrimidin-2-ylamine](/img/structure/B1411864.png)
![4-(2,2-Difluorobenzo[1,3]dioxol-5-yl)-benzaldehyde](/img/structure/B1411870.png)